Cas no 1352540-83-0 (2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine)

• Product Name: 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine
• CAS No: 1352540-83-0
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5169217
• Update Time: 2025-10-31

2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine
• Pyridine, 2-methyl-4-[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]-

• Inchi： 1S/C17H20N2O2S/c1-13-5-7-16(8-6-13)22(20,21)19-11-3-4-17(19)15-9-10-18-14(2)12-15/h5-10,12,17H,3-4,11H2,1-2H3
• InChI Key： LACXFIYIKHRGOO-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)=C1

Additional information on 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine (CAS No. 1352540-83-0): A Comprehensive Overview

2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine (CAS No. 1352540-83-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with a unique substitution pattern that imparts specific pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine is characterized by a pyridine ring substituted at the 2-position with a methyl group and at the 4-position with a 1-(toluene-4-sulfonyl)pyrrolidin-2-yl moiety. The toluene-4-sulfonyl group, also known as the tosyl group, is a common protecting group in organic synthesis due to its stability and ease of removal. The pyrrolidine ring adds flexibility and potential for hydrogen bonding, which can influence the compound's biological activity.

The synthesis of 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine typically involves multi-step processes. One common approach is to start with 4-chloro-2-methylpyridine and react it with N-tosylpyrrolidine in the presence of a suitable base such as potassium carbonate. This reaction forms the desired product through nucleophilic substitution. The choice of solvent and reaction conditions can significantly affect the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems that reduce waste and energy consumption.

In terms of biological activity, 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine has shown promise in various pharmacological studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, making it a candidate for therapeutic applications in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound can inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis.

The pharmacokinetic properties of 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine have also been investigated. Its lipophilicity and molecular weight suggest that it may have favorable absorption and distribution profiles in vivo. However, further studies are needed to fully understand its metabolism and excretion pathways. Preclinical studies have indicated that this compound exhibits good bioavailability when administered orally or intravenously, which is an important consideration for its potential use in drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine in various therapeutic settings. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. However, more extensive phase II and III trials are necessary to confirm these findings and establish its therapeutic potential.

In addition to its potential as a therapeutic agent, 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine has also been explored for its use as a tool compound in academic research. Its unique structure makes it a valuable probe for studying enzyme kinetics and protein-protein interactions. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to the broader understanding of cellular function.

The future prospects for 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine are promising. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to explore new applications in both therapeutic and research settings. Collaborative efforts between academia and industry are driving innovation in this field, with the goal of translating these findings into tangible benefits for patients.

In conclusion, 2-Methyl-4-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine (CAS No. 1352540-83-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable candidate for further investigation and development.